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Compound of Interest

Compound Name: DL-Aspartic acid-13C

Cat. No.: B1612440 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of DL-Aspartic acid-¹³C, a stable isotope-labeled amino acid. While not

classified as a hazardous substance, adherence to standard laboratory chemical waste

procedures is crucial.

Key Physical and Chemical Properties
Understanding the properties of a substance is the first step toward safe handling and disposal.

The following table summarizes the key quantitative data for DL-Aspartic acid.

Property Value

Molecular Formula C₄H₇NO₄

Molecular Weight 133.1 g/mol

Melting Point 270°C (decomposes)[1], 300°C[2]

Specific Gravity 1.66 (Water = 1)[1][2]

Solubility Very slightly soluble in cold water.[1]

Appearance White, odorless powder/solid.[2]

pH (1% solution) 4 (Acidic)[1]
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Disposal Protocol
Follow these step-by-step instructions for the safe disposal of DL-Aspartic acid-¹³C.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE.

Eye Protection: Splash goggles or safety glasses.[1]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A standard lab coat is recommended.[1]

Respiratory Protection: For operations that may generate dust, a dust respirator should be

used.[1]

2. Spill Management:

In the event of a spill, avoid generating dust.

Small Spills: Use appropriate tools to carefully sweep or scoop the spilled solid into a

designated and labeled waste disposal container.[1] If necessary, the residue can be

neutralized with a dilute solution of sodium carbonate.[1] Clean the contaminated surface

with water.[1]

Large Spills: Use a shovel to transfer the material into a suitable, labeled waste container.[1]

Neutralize the remaining residue with a dilute solution of sodium carbonate.[1]

3. Waste Collection and Storage:

Collect all waste DL-Aspartic acid-¹³C, including any contaminated materials from spill

cleanup, in a clearly labeled, sealed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2]

4. Final Disposal:
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Do not dispose of DL-Aspartic acid-¹³C down the drain or in regular trash.[3]

The primary method of disposal is to offer the surplus and non-recyclable material to a

licensed disposal company.[4]

Always consult and adhere to your institution's specific waste disposal guidelines, as well as

local, state, and federal environmental regulations.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of DL-

Aspartic acid-¹³C.
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Start: DL-Aspartic acid-13C for Disposal
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Caption: Workflow for the proper disposal of DL-Aspartic acid-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oxfordlabfinechem.com [oxfordlabfinechem.com]

2. fishersci.com [fishersci.com]

3. astechireland.ie [astechireland.ie]

4. isotope.com [isotope.com]

To cite this document: BenchChem. [Safe Disposal of DL-Aspartic Acid-¹³C: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612440#dl-aspartic-acid-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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